
Amino-PEG16-alcohol: A Technical Guide to
Safe Handling and Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amino-PEG16-alcohol

Cat. No.: B15551117 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

considerations for Amino-PEG16-alcohol based on available data for structurally related

compounds and general principles of chemical safety. A specific Safety Data Sheet (SDS) for

Amino-PEG16-alcohol (CAS No. 2933173-97-6) is not publicly available. Therefore, users are

strongly advised to obtain a substance-specific SDS from their supplier and to consult with their

institution's environmental health and safety (EHS) office before handling this chemical. This

guide is intended for an audience of researchers, scientists, and drug development

professionals.

Introduction
Amino-PEG16-alcohol is a heterobifunctional polyethylene glycol (PEG) linker. It possesses a

terminal primary amine group and a terminal hydroxyl group, separated by a 16-unit PEG

chain. This structure makes it a versatile tool in bioconjugation, drug delivery, and materials

science.[1][2] The amino group allows for conjugation to molecules or surfaces with activated

carboxylic acids (e.g., NHS esters), while the hydroxyl group can be further functionalized if

desired. The PEG backbone enhances the solubility, stability, and biocompatibility of the

conjugated molecule, often reducing its immunogenicity.[2][3] Given its reactive nature and use

in sensitive applications, a thorough understanding of its safe handling is paramount.

Physical and Chemical Properties
The following table summarizes the known and predicted physical and chemical properties of

Amino-PEG16-alcohol.
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Property Value Source

CAS Number 2933173-97-6 [4]

Molecular Formula C₃₂H₆₇NO₁₆ [4]

Molecular Weight 721.88 g/mol [4]

Appearance
Not specified (likely a viscous

liquid or waxy solid)
General PEG properties[3]

Purity > 96% [4]

Boiling Point (Predicted) 710.14 ± 55.00 °C (at 760 Torr) [5]

Density (Predicted) 1.105 ± 0.06 g/cm³ (at 25 °C) [5]

pKa (Predicted) 14.36 ± 0.10 [5]

Solubility
Soluble in water and many

organic solvents.
General PEG properties[6]

Hazard Identification and Safe Handling
While specific GHS classifications for Amino-PEG16-alcohol are not available, the hazards

can be inferred from its functional groups: the primary amine and the alcohol, which are

characteristic of amino alcohols. Short-chain amino alcohols can be corrosive and cause

severe skin and eye damage.[7] It is prudent to handle Amino-PEG16-alcohol with the

precautions required for corrosive organic compounds.

Potential Hazards (Inferred)
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Hazard Class Description
Precautionary Statements
(Examples)

Skin Corrosion/Irritation

Based on similar amino

alcohols, may cause skin

irritation or severe burns upon

contact.

P264, P280, P302+P352,

P332+P313

Serious Eye Damage/Irritation

May cause serious eye

irritation or permanent

damage.

P280, P305+P351+P338,

P310

Acute Toxicity (Oral)

May be harmful if swallowed,

based on data for similar short-

chain PEG amines.[8]

P264, P270, P301+P312

Respiratory Irritation
Vapors or aerosols may cause

respiratory tract irritation.
P261, P271, P304+P340

Safe Handling Workflow
Proper handling in a laboratory setting is crucial to minimize exposure risk. This involves a

systematic approach from preparation to disposal.
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Diagram 1: Safe Handling Workflow for Amino-PEG16-alcohol
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Diagram 1: Safe Handling Workflow
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Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Always handle Amino-PEG16-alcohol inside a certified chemical

fume hood to prevent inhalation of vapors or aerosols.[9] An emergency eyewash station and

safety shower must be readily accessible.[10][11]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in situations with a higher risk of splashing.[12][13]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Inspect

gloves for any signs of degradation or puncture before use.[7]

Skin and Body Protection: A lab coat is required. For larger quantities or when there is a

significant risk of splashing, a chemical-resistant apron and boots should be used.[10][11]

Respiratory Protection: If working outside a fume hood (not recommended) or during a

large spill, a respirator with an organic vapor cartridge may be necessary. A written

respiratory protection program must be in place.[12]

Storage
Store containers in a cool, dry, and well-ventilated area, away from incompatible materials such

as strong oxidizing agents and acids.[9] Keep containers tightly sealed to prevent moisture

contamination and leakage. Store below eye level to minimize the risk of dropping.[12]

Emergency Procedures
First-Aid Measures
Immediate action is critical in case of exposure.
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Diagram 2: First-Aid Response Workflow

Diagram 2: First-Aid Response Workflow
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Diagram 2: First-Aid Response Workflow

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open to ensure complete irrigation. Seek immediate medical attention.

[14][15]

Skin Contact: Remove all contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes.[16] Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing has stopped or is difficult, provide

artificial respiration or oxygen. Seek immediate medical attention.[17]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and give

them a glass of water to drink. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[15]
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Spill Cleanup
For minor spills (less than 1 gallon) in a laboratory setting:

Restrict access to the spill area.[18]

Ensure you are wearing appropriate PPE, including respiratory protection if necessary.

Cover the spill with an inert absorbent material, such as vermiculite, dry sand, or a

commercial spill kit absorbent.[7]

Working from the outside in, carefully collect the absorbed material into a labeled hazardous

waste container.

Decontaminate the spill area with a suitable cleaning agent, followed by water.[19]

Dispose of all contaminated materials (absorbent, PPE) as hazardous waste.

Toxicological Information (Inferred)
The toxicological profile is inferred from the properties of its constituent parts: the amino alcohol

functional group and the high-molecular-weight PEG chain.
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Component Toxicological Profile References

Amino Alcohol Functionality

The primary amine group

imparts a basic and

nucleophilic character. Short-

chain amino alcohols are

known to be corrosive to skin

and eyes and can cause

irritation to the respiratory tract.

[7]

Polyethylene Glycol (PEG)

Backbone

High-molecular-weight PEGs

generally exhibit low systemic

toxicity and are considered

biocompatible.[20][21]

However, repeated

administration of high doses of

high-molecular-weight PEGs

has been associated with

cellular vacuolation in certain

tissues, though typically

without an inflammatory

response.[20] PEGs are

primarily cleared by the renal

and biliary routes, with

clearance rates decreasing as

molecular weight increases.

[22]

[20][21][22]

Representative Experimental Protocol: Protein
Conjugation
Amino-PEG16-alcohol is frequently used to PEGylate proteins through their surface lysine

residues. The following is a general protocol for conjugating it to a protein that has been pre-

activated with an N-hydroxysuccinimide (NHS) ester.
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Diagram 3: Protein PEGylation Workflow

Reagent Preparation

Conjugation Reaction

Purification & Analysis

Dissolve NHS-activated protein
in amine-free buffer (e.g., PBS, pH 7.4)

Dissolve Amino-PEG16-alcohol
in the same buffer or a

compatible organic solvent (e.g., DMSO)

Add a molar excess of Amino-PEG16-alcohol
to the protein solution

Incubate at room temperature
for 1-2 hours with gentle mixing

Quench reaction by adding an
excess of a small amine

(e.g., Tris or glycine)

Purify the PEGylated protein conjugate
(e.g., via SEC or TFF)

Analyze the product to confirm
conjugation and purity

(e.g., via SDS-PAGE, HPLC, Mass Spec)

Click to download full resolution via product page

Diagram 3: Protein PEGylation Workflow
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Materials
NHS-activated protein

Amino-PEG16-alcohol

Amine-free reaction buffer (e.g., 20mM Sodium Phosphate, 150mM NaCl, pH 7.4)[23]

Quenching buffer (e.g., 1M Tris-HCl, pH 8.0)

Purification system (e.g., Size Exclusion Chromatography - SEC)

Methodology
Protein Preparation: Dissolve the NHS-activated protein in the reaction buffer to a final

concentration of 1-10 mg/mL.

PEG Reagent Preparation: Immediately before use, dissolve Amino-PEG16-alcohol in the

reaction buffer (or a small amount of a water-miscible solvent like DMSO) to create a stock

solution.

Conjugation: Add a 5 to 20-fold molar excess of the Amino-PEG16-alcohol solution to the

stirring protein solution.[24] The optimal ratio should be determined empirically.

Incubation: Allow the reaction to proceed for 1-2 hours at room temperature, or overnight at

4°C, with gentle stirring. Monitor the reaction progress if possible (e.g., via HPLC).[24]

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-

50mM. This will consume any unreacted NHS esters. Incubate for 15-30 minutes.

Purification: Remove excess PEG reagent and quenching buffer by purifying the reaction

mixture using Size Exclusion Chromatography (SEC), Tangential Flow Filtration (TFF), or

dialysis.

Analysis: Analyze the purified conjugate using SDS-PAGE (which will show a shift in

molecular weight), HPLC, and/or mass spectrometry to determine the degree of PEGylation

and purity.
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Conclusion
Amino-PEG16-alcohol is a valuable chemical tool for researchers in drug development and

biotechnology. While it offers significant advantages in modifying biological molecules, its

reactive amine functionality necessitates careful handling. Due to the lack of a specific, publicly

available Safety Data Sheet, all safety and handling procedures should be based on a

conservative assessment of the risks associated with corrosive amino alcohols. Adherence to

standard laboratory safety protocols, including the consistent use of appropriate engineering

controls and personal protective equipment, is essential for its safe use. Always procure a

substance-specific SDS from the supplier before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.lankaammonia.com/downloads/aqueous-ammonia-safety-data.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.moh.gov.sa/en/HealthAwareness/EducationalContent/Firstaid/Pages/005.aspx
https://ehs.stonybrook.edu/programs/_archive_august_2025/OPA%20or%20Glutaraldehyde%20Minor%20Spill%20Clean%20Up%20Procedures%202022.pdf
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-8-decontamination-disinfection-and-spill-response
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-8-decontamination-disinfection-and-spill-response
https://pmc.ncbi.nlm.nih.gov/articles/PMC8932377/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8932377/
https://www.mdpi.com/2073-4360/14/22/4912
https://www.mdpi.com/2312-7481/10/7/51
https://axispharm.com/wp-content/uploads/Protocol-for-PEG-Acid-Reagents.pdf
https://www.broadpharm.com/web/images/protocols/Amino%20PEG%20Protocol.pdf
https://www.benchchem.com/product/b15551117#amino-peg16-alcohol-safety-data-sheet-and-handling
https://www.benchchem.com/product/b15551117#amino-peg16-alcohol-safety-data-sheet-and-handling
https://www.benchchem.com/product/b15551117#amino-peg16-alcohol-safety-data-sheet-and-handling
https://www.benchchem.com/product/b15551117#amino-peg16-alcohol-safety-data-sheet-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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